Cas no 4843-43-0 (3-(2-Naphthyl)prop-2-ynoic Acid)

3-(2-Naphthyl)prop-2-ynoic Acid is a naphthalene-based alkyne carboxylic acid derivative, commonly utilized as a versatile intermediate in organic synthesis and pharmaceutical research. Its rigid naphthyl group coupled with an acetylenic spacer and carboxylic acid functionality makes it valuable for constructing complex molecular architectures, particularly in cross-coupling reactions and click chemistry applications. The compound’s structural features enable efficient conjugation and derivatization, supporting the development of bioactive compounds, polymers, and materials. Its high purity and stability under standard conditions ensure reliable performance in synthetic workflows. Researchers favor this building block for its compatibility with diverse reaction conditions and its role in facilitating modular synthetic strategies.
3-(2-Naphthyl)prop-2-ynoic Acid structure
4843-43-0 structure
Product Name:3-(2-Naphthyl)prop-2-ynoic Acid
CAS No:4843-43-0
MF:C13H8O2
MW:196.20142364502
MDL:MFCD00181402
CID:1085453
PubChem ID:329775480
Update Time:2025-06-07

3-(2-Naphthyl)prop-2-ynoic Acid Chemical and Physical Properties

Names and Identifiers

    • 3-(Naphthalen-2-yl)propiolic acid
    • 3-(2-Naphthyl)prop-2-ynoic acid
    • 3-(2-naphthyl)prop-2-ynoic acid(SALTDATA: FREE)
    • 3-naphthalen-2-ylprop-2-ynoic acid
    • 3-(2-Naphthyl)prop-2-ynoic Acid
    • MDL： MFCD00181402
    • Inchi： 1S/C13H8O2/c14-13(15)8-6-10-5-7-11-3-1-2-4-12(11)9-10/h1-5,7,9H,(H,14,15)
    • InChI Key： XWMRRMQMFPBLTP-UHFFFAOYSA-N
    • SMILES： OC(C#CC1=CC=C2C=CC=CC2=C1)=O

Computed Properties

  • Exact Mass: 196.05200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0

Experimental Properties

  • PSA: 37.30000
  • LogP: 2.27590

3-(2-Naphthyl)prop-2-ynoic Acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

3-(2-Naphthyl)prop-2-ynoic Acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-(2-Naphthyl)prop-2-ynoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B504423-100mg
3-(2-Naphthyl)prop-2-ynoic Acid
 4843-43-0
100mg
 $ 87.00 2023-04-18
TRC
B504423-500mg
3-(2-Naphthyl)prop-2-ynoic Acid
 4843-43-0
500mg
 $ 282.00 2023-04-18
TRC
B504423-1g
3-(2-Naphthyl)prop-2-ynoic Acid
 4843-43-0
1g
 $ 414.00 2023-04-18
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
CBR00186-1G
3-(2-Naphthyl)prop-2-ynoic Acid
 4843-43-0
1g
 ¥4097.58 2023-11-10
eNovation Chemicals LLC
Y1246677-1g
3-(2-naphthyl)prop-2-ynoic acid
 4843-43-0 95%
1g
 $320 2024-06-06
eNovation Chemicals LLC
Y1246677-5g
3-(2-naphthyl)prop-2-ynoic acid
 4843-43-0 95%
5g
 $1230 2024-06-06
abcr
AB218250-250 mg
3-(2-Naphthyl)-2-propynoic acid; 95%
 4843-43-0
250 mg
 €231.70 2023-07-20
abcr
AB218250-1 g
3-(2-Naphthyl)-2-propynoic acid; 95%
 4843-43-0
1 g
 €385.20 2023-07-20
abcr
AB218250-5 g
3-(2-Naphthyl)-2-propynoic acid; 95%
 4843-43-0
5 g
 €1,362.20 2023-07-20
TRC
B504423-50mg
3-(2-Naphthyl)prop-2-ynoic Acid
 4843-43-0
50mg
 $ 115.00 2023-04-18

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